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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylammonium acetate is a salt formed from the weak base trimethylamine and the

weak acid acetic acid. This document provides a comprehensive overview of its chemical

properties, tailored for professionals in research and drug development. The information

presented herein is supported by experimental data and established chemical principles.

Core Chemical Properties
The fundamental chemical properties of trimethylammonium acetate are summarized in the

table below, providing a clear reference for its use in experimental design and formulation.

Property Value Source(s)

Molecular Formula C₅H₁₃NO₂ --INVALID-LINK--

Molecular Weight 119.16 g/mol --INVALID-LINK--

CAS Number 6850-27-7 --INVALID-LINK--

Appearance White crystalline solid --INVALID-LINK--

pKa of Trimethylammonium ion

((CH₃)₃NH⁺)
~9.80 at 25°C General Chemistry Textbooks
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Acidity, Basicity, and Buffering Capacity
Trimethylammonium acetate is the salt of a weak base (trimethylamine, pKb ≈ 4.19) and a

weak acid (acetic acid, pKa ≈ 4.76). In aqueous solution, it establishes an equilibrium between

the trimethylammonium cation, the acetate anion, and their corresponding conjugate base and

acid.

The pH of a trimethylammonium acetate solution can be approximated by considering the

pKa of the trimethylammonium ion, which is the conjugate acid of trimethylamine. The pKa of

the trimethylammonium ion is approximately 9.80. This indicates that trimethylammonium
acetate can act as a buffer in the pH range of approximately 8.8 to 10.8.

Solubility Profile
Trimethylammonium acetate is a polar salt and exhibits good solubility in polar solvents.

Solvent Solubility Source(s)

Water Soluble --INVALID-LINK--

Methanol Soluble
Qualitative assessment based

on polarity

Ethanol Soluble
Qualitative assessment based

on polarity

Non-polar solvents (e.g.,

hexane)
Insoluble

Qualitative assessment based

on polarity

Reactivity and Stability
Trimethylammonium acetate is a stable salt under standard laboratory conditions. Its

reactivity is primarily dictated by the acidic and basic nature of its constituent ions.

Reaction with Strong Acids: The acetate ion will react with strong acids (e.g., HCl) to form

acetic acid.

Reaction with Strong Bases: The trimethylammonium ion will react with strong bases (e.g.,

NaOH) to form trimethylamine.
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Due to the volatility of trimethylamine and acetic acid, trimethylammonium acetate is

considered a volatile salt, which can be advantageous in applications like HPLC where removal

of buffer components is desired.[1]

Experimental Protocols
Synthesis of Trimethylammonium Acetate
Objective: To synthesize trimethylammonium acetate from trimethylamine and acetic acid.

Materials:

Trimethylamine (aqueous solution or gas)

Glacial acetic acid

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

pH meter

Procedure:

In a well-ventilated fume hood, place a known volume of deionized water in a round-bottom

flask equipped with a magnetic stir bar and cool it in an ice bath.

Slowly add a stoichiometric amount of trimethylamine to the cooled water with continuous

stirring.

While monitoring the pH, slowly add an equimolar amount of glacial acetic acid to the

trimethylamine solution. The reaction is exothermic, so maintain the temperature with the ice

bath.

Continue stirring for 1-2 hours to ensure the reaction goes to completion.
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The resulting solution is aqueous trimethylammonium acetate. The concentration can be

adjusted by the initial amounts of reactants and water.

Reactants

Process Product

Trimethylamine
((CH₃)₃N)

1. Mix in
Deionized Water

Acetic Acid
(CH₃COOH)

2. Cool in
Ice Bath

3. Stir for
1-2 hours

Trimethylammonium Acetate
((CH₃)₃NH⁺CH₃COO⁻)

Click to download full resolution via product page

Figure 1: Synthesis of Trimethylammonium Acetate.

Determination of pKa by Potentiometric Titration
Objective: To experimentally determine the pKa of the trimethylammonium ion in a

trimethylammonium acetate solution.

Materials:

Trimethylammonium acetate solution (e.g., 0.1 M)

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

pH meter with a calibrated electrode

Buret

Beaker
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Magnetic stirrer and stir bar

Procedure:

Pipette a known volume of the trimethylammonium acetate solution into a beaker.

Place the beaker on a magnetic stirrer and immerse the pH electrode.

Record the initial pH of the solution.

Titrate the solution with the standardized HCl solution, adding small increments (e.g., 0.5-1.0

mL) and recording the pH after each addition. Continue the titration well past the equivalence

point.

Repeat the titration with the standardized NaOH solution.

Plot the pH versus the volume of titrant added for both titrations.

The pKa of the trimethylammonium ion corresponds to the pH at the half-equivalence point

of the titration with NaOH.
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Titration Setup
Titration Procedure

Data Analysis

Beaker with
Trimethylammonium Acetate

and Stir Bar

Buret with
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(NaOH or HCl)
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pH Meter 1. Record Initial pH

2. Add Titrant
in Increments

3. Record pH after
each addition

4. Continue past
Equivalence Point

5. Plot pH vs.
Volume of Titrant

6. Determine pKa at
Half-Equivalence Point

Click to download full resolution via product page

Figure 2: Workflow for pKa Determination.

Potential Role in Biological Systems
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While there is no direct evidence of trimethylammonium acetate as a signaling molecule

itself, its constituent ions, trimethylammonium and acetate, have known biological activities.

Quaternary ammonium compounds can interact with cell membranes and ion channels.[2] The

trimethylammonium group is a key component of choline, which is a precursor to the

neurotransmitter acetylcholine and a vital component of cell membranes.[3]

Acetate is a short-chain fatty acid that can be utilized by cells as an energy source and as a

precursor for lipid synthesis. It has also been shown to influence cellular signaling through

histone acetylation, an epigenetic modification that regulates gene expression.

Given these roles, it is plausible that trimethylammonium acetate could have indirect effects

on cell signaling pathways by influencing choline metabolism or by providing a source of

acetate for cellular processes.
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Figure 3: Hypothetical Signaling Influence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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